Cas no 898638-82-9 (4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• CAS No: 898638-82-9
• MF: C₂₀H₃₄N₂O₃S
• MW: 382.560564517975
• CID: 6418755
• PubChem ID: 8721955
• Update Time: 2025-05-23

4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• AKOS003674544
• VU0493068-1
• 4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• 898638-82-9
• F3237-0336

• Inchi： 1S/C20H34N2O3S/c1-9-25-18-13(2)10-17(14(3)15(18)4)26(23,24)21-16-11-19(5,6)22-20(7,8)12-16/h10,16,21-22H,9,11-12H2,1-8H3
• InChI Key： VNUHLLYGVGYJSC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1C)OCC)(NC1CC(C)(C)NC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 382.22901412g/mol
• Monoisotopic Mass: 382.22901412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide

4-Ethoxy-2,3,5-Trimethyl-N-(2,2,6,6-Tetramethylpiperidin-4-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

4-Ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide is a complex organic compound with the CAS registry number 898638-82-9. This compound belongs to the class of sulfonamides and features a substituted benzene ring with multiple functional groups. The presence of ethoxy and methyl substituents on the aromatic ring suggests potential applications in pharmaceuticals or agrochemicals due to its structural complexity and functional diversity.

The molecular structure of this compound is characterized by a benzene ring substituted with an ethoxy group at position 4 and methyl groups at positions 2, 3, and 5. The sulfonamide group is attached at position 1 of the benzene ring and is further connected to a piperidine derivative. The piperidine moiety is substituted with four methyl groups at positions 2 and 6, which imparts steric bulk to the molecule. This steric hindrance can influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to act as inhibitors of various enzymes and receptors. For instance, sulfonamides have been explored as potential inhibitors of kinase enzymes, which are critical targets in cancer therapy. The unique substitution pattern of this compound may confer it with specific binding affinities to certain protein targets.

The synthesis of 4-ethoxy-2,3,5-trimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide likely involves multi-step organic reactions. These steps may include nucleophilic aromatic substitution or coupling reactions to introduce the sulfonamide group onto the aromatic ring. The introduction of the piperidine derivative would require careful optimization to ensure high yields and selectivity.

From a pharmacological perspective, this compound's aromatic substitution pattern could influence its absorption, distribution, metabolism, and excretion (ADME) properties. The ethoxy group may enhance solubility in certain solvents or biological fluids due to its polar nature. Conversely, the methyl groups provide hydrophobicity that could improve membrane permeability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one using machine learning algorithms. These tools can predict potential off-target effects or toxicity profiles before extensive experimental testing. Such approaches are particularly valuable for compounds with complex structures like 4-Ethoxy...benzene-sulfonamide, where experimental testing can be resource-intensive.

In terms of industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for advanced materials. Its sulfonamide functionality is also known for its stability under certain reaction conditions and resistance to hydrolysis in aqueous environments.

The environmental impact of synthesizing such compounds is another critical consideration. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during organic syntheses. Innovations in catalysis and solvent selection could make the production of CAS No 898638-82-9 more sustainable while maintaining high yields.

From a regulatory standpoint, compounds like this one must undergo rigorous safety assessments before being approved for commercial use. These assessments evaluate potential toxicity to humans and ecosystems using both in vitro and in vivo models. Advances in alternative testing methods have improved the efficiency and ethicality of these evaluations.

In conclusion,4-Ethoxy...benzene-sulfonamide (CAS No 898638-82-9) represents an intriguing candidate for further exploration across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug development while presenting challenges related to synthesis optimization and environmental stewardship.